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Compound of Interest

Compound Name: 3,5-Difluorobenzoic acid-d3

Cat. No.: B12387315

Disclaimer: The following safety data is primarily based on the Safety Data Sheet (SDS) for the
non-deuterated analogue, 3,5-Difluorobenzoic acid (CAS 455-40-3), as a specific SDS for the
deuterated compound, 3,5-Difluorobenzoic acid-d3 (CAS 934397-71-4), was not publicly
accessible. The safety profile of the deuterated compound is expected to be very similar to its
non-deuterated counterpart.

This technical guide provides a comprehensive overview of the safety information for 3,5-
Difluorobenzoic acid-d3, intended for researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

The fundamental physical and chemical properties of 3,5-Difluorobenzoic acid are summarized
below. These values are crucial for understanding its behavior under various laboratory
conditions.
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Property Value Source
Molecular Formula C7HaF20:2 [1]
Molecular Weight 158.10 g/mol [2]
Appearance White crystalline solid [1]
Melting Point 121-123 °C [2]
Boiling Point 243.2 £ 20.0 °C (Predicted) [2]
Solubility Insoluble in water [1]

Hazard Identification and Classification

3,5-Difluorobenzoic acid is classified as a hazardous substance. The GHS classification and
associated hazard statements are detailed in the table below.

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

Specific target organ toxicity — ]
) ] H335: May cause respiratory
Single exposure (Respiratory Category 3 o
o irritation
tract irritation)

Signal Word: Warning
Hazard Pictogram:

ls.alt text

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize risk.

Handling:
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e Avoid contact with skin and eyes.[3]
e Do not breathe dust.[3]
e Use only in a well-ventilated area.[4]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

e Wash hands thoroughly after handling.

Storage:

o Keep the container tightly closed.[4]

o Store in a dry, cool, and well-ventilated place.[3]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact _ _ o
Remove contaminated clothing. If skin irritation

persists, seek medical attention.[1][3]

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[1]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[5]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[1]

Hazardous Combustion Products: Thermal decomposition can produce carbon oxides and
hydrogen fluoride.[1]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA) and
full protective gear.[1]

Accidental Release Measures

Personal Precautions:
o Ensure adequate ventilation.

o Wear appropriate personal protective equipment (PPE).
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e Avoid dust formation.

Environmental Precautions:

e Do not let the product enter drains.

Methods for Cleaning Up:

e Sweep up the spilled material and place it in a suitable container for disposal.[1]
e Avoid generating dust.[1]

Experimental Protocols

Detailed experimental protocols for the toxicological and physical hazard data presented are
not typically provided in standard Safety Data Sheets. The information is generally derived from
standardized testing methodologies, such as those outlined by the OECD (Organisation for
Economic Co-operation and Development) or other relevant regulatory bodies.

Visualizations
Logical Relationship for Emergency Response

The following diagram illustrates the logical workflow for responding to an accidental exposure
to 3,5-Difluorobenzoic acid-d3.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA17033&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA17033&PLANT=d__ALF
https://www.benchchem.com/product/b12387315?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

First-Aid Actions
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Caption: Emergency response workflow for exposure to 3,5-Difluorobenzoic acid-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Safe Handling of 3,5-
Difluorobenzoic acid-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387315#3-5-difluorobenzoic-acid-d3-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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